Cas no 2112554-06-8 (Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate)

• Product Name: Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate
• CAS No: 2112554-06-8
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 5527944
• Update Time: 2025-10-28

Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate
• 2H-Isoindole-2-acetic acid, 5-chloro-1,3-dihydro-1-oxo-, ethyl ester

• Inchi： 1S/C12H12ClNO3/c1-2-17-11(15)7-14-6-8-5-9(13)3-4-10(8)12(14)16/h3-5H,2,6-7H2,1H3
• InChI Key： CPNUBEQFEWOJFV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Cl)C=C2)CN1CC(OCC)=O

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 415.7±45.0 °C(Predicted)
• pka: -2.01±0.20(Predicted)

Additional information on Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate

Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate: A Comprehensive Overview

Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate, with the CAS number 2112554-06-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a chloro-substituted isoindole core, which is further modified with an ethyl acetate group, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-yl)acetate in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, suggesting its role as a lead compound for further optimization. The chlorine substitution at the 5-position of the isoindole ring plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

The synthesis of Ethyl 2-(5-chloro-1-oxo-3H-isoindol-2-y acetate involves a multi-step process, often starting from readily available starting materials such as chlorinated aromatic compounds. The key steps include nucleophilic substitution, oxidation, and esterification reactions, which are optimized to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and characterize its physicochemical properties.

In terms of applications, Ethyl 2-(5-chloro -1 -oxo -3 H -isoindol -2 -y acetate has shown promise in both academic research and industrial settings. Its ability to act as a versatile building block in organic synthesis has made it a valuable asset in the construction of complex molecular frameworks. For instance, it has been used as an intermediate in the synthesis of heterocyclic compounds with potential anti-inflammatory and antiviral activities.

From an environmental perspective, understanding the ecological impact of Ethyl 2-(5-chloro -1 -oxo -3 H -isoindol -2 -y acetate is crucial. Studies have indicated that its biodegradation pathways are influenced by factors such as pH levels and microbial activity. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and reduce the environmental footprint associated with its production.

Looking ahead, the continued exploration of Ethyl 2-(5-chloro -1 -oxo -3 H -isoindol -2 -y acetate properties will undoubtedly contribute to advancements in medicinal chemistry. Its unique structure provides a platform for further functionalization, enabling researchers to explore new therapeutic targets and develop innovative treatment strategies. As interest in isoquinoline derivatives grows, this compound is expected to play an increasingly important role in both academic and industrial research.